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Compound of Interest

1-Methoxypropan-2-yl
Compound Name:
methanesulfonate

cat. No.: B1361071

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methoxypropan-2-yl methanesulfonate (CAS No. 24590-51-0) is a sulfonate ester of
significant interest as a chemical intermediate in various synthetic pathways. Its utility in
research and development, particularly in the pharmaceutical and specialty chemical industries,
necessitates a thorough understanding of its physicochemical properties. This technical guide
provides a comprehensive overview of the known properties of 1-methoxypropan-2-yl
methanesulfonate, including detailed experimental protocols for its synthesis and
characterization, presented in a format tailored for scientific professionals.

Chemical Identity and Structure

IUPAC Name: 1-methoxypropan-2-yl methanesulfonate

CAS Number: 24590-51-0

Molecular Formula: CsH1204S[1]

Molecular Weight: 168.21 g/mol [1][2]

Chemical Structure:
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« INChl: INChI=1S/C5H1204S/c1-5(4-8-2)9-10(3,6)7/h5H,4H2,1-3H3
« InChlKey: OFLUAKABUQZNOY-UHFFFAOYSA-N
« SMILES: CC(COC)0S(=0)(=0)C

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-methoxypropan-2-yl
methanesulfonate.

Property Value Source
Molecular Weight 168.211 g/mol [1]
Density 1.158 g/cm3 [1]
Boiling Point 264.4 °C at 760 mmHg [1]
Melting Point Not available [1]
Flash Point 113.7 °C [1]
Vapor Pressure 0.0159 mmHg at 25 °C [1]
LogP (predicted) 1.07830 [1]

No experimental data

available. Expected to be

Solubility ) )
soluble in a range of organic
solvents.
Exact Mass 168.04600 [1]
Polar Surface Area (PSA) 60.98 A2 [1]

Experimental Protocols
Synthesis of 1-Methoxypropan-2-yl Methanesulfonate

The synthesis of 1-methoxypropan-2-yl methanesulfonate is typically achieved through the
reaction of 1-methoxy-2-propanol with methanesulfonyl chloride in the presence of a non-
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nucleophilic base to neutralize the hydrochloric acid byproduct.

Materials:

e 1-Methoxy-2-propanol

o Methanesulfonyl chloride

 Triethylamine (or a similar amine base)

¢ Dichloromethane (anhydrous)

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

Procedure:

» To a stirred solution of 1-methoxy-2-propanol (1.0 equivalent) in anhydrous dichloromethane
at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (1.1-1.2
equivalents).

e Slowly add methanesulfonyl chloride (1.05-1.1 equivalents) dropwise to the reaction mixture,
maintaining the temperature at 0 °C.

 After the addition is complete, allow the reaction to warm to room temperature and stir for 2-
4 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC) or
gas chromatography-mass spectrometry (GC-MS).

e Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

o Separate the organic layer, and wash it sequentially with water and brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.
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 Purify the crude product by vacuum distillation or column chromatography on silica gel to
obtain pure 1-methoxypropan-2-yl methanesulfonate.

Characterization and Property Determination

Standard analytical techniques are employed to confirm the identity and purity of the
synthesized 1-methoxypropan-2-yl methanesulfonate and to determine its physicochemical
properties.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are used
to confirm the chemical structure of the compound.

e Infrared (IR) Spectroscopy: IR spectroscopy is utilized to identify the characteristic functional
groups, particularly the sulfonate ester group (S=0 and S-O stretching vibrations).

e Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight
and fragmentation pattern of the molecule.

o Elemental Analysis: To confirm the elemental composition of the synthesized compound.

» Melting Point Determination: A standard melting point apparatus can be used to determine
the melting point of the purified solid. As this value is not currently reported in the literature,
this would be a novel determination.

» Solubility Determination: The solubility in various solvents (e.g., water, ethanol, acetone,
dichloromethane, hexanes) can be determined by adding known amounts of the solute to a
known volume of the solvent at a specific temperature until saturation is reached.

Visualizations
Synthesis Workflow of 1-Methoxypropan-2-yl
Methanesulfonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-
Methoxypropan-2-yl Methanesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361071#physicochemical-properties-of-1-
methoxypropan-2-yl-methanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1361071?utm_src=pdf-body-img
https://www.benchchem.com/product/b1361071?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/24590-51-0_1038332.html
https://www.biosynth.com/p/ZAA59051/24590-51-0-1-methoxypropan-2-yl-methanesulfonate
https://www.benchchem.com/product/b1361071#physicochemical-properties-of-1-methoxypropan-2-yl-methanesulfonate
https://www.benchchem.com/product/b1361071#physicochemical-properties-of-1-methoxypropan-2-yl-methanesulfonate
https://www.benchchem.com/product/b1361071#physicochemical-properties-of-1-methoxypropan-2-yl-methanesulfonate
https://www.benchchem.com/product/b1361071#physicochemical-properties-of-1-methoxypropan-2-yl-methanesulfonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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